Cas no 1314710-57-0 (1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314710-57-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6490817
• PubChem ID: 22940190
• Update Time: 2025-07-25

1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile
• 1-?(2-?hydroxyphenyl)?- Cyclobutanecarbonitr?ile
• Cyclobutanecarbonitrile, 1-(2-hydroxyphenyl)-

• Inchi： 1S/C11H11NO/c12-8-11(6-3-7-11)9-4-1-2-5-10(9)13/h1-2,4-5,13H,3,6-7H2
• InChI Key： QLESFRQLPHMLBJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2O)(C#N)CCC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 339.7±35.0 °C(Predicted)
• pka: 10.28±0.35(Predicted)

Additional information on 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS: 1314710-57-0)

1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS: 1314710-57-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane ring and hydroxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for drug development.

The synthesis of 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile has been optimized through novel catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a palladium-catalyzed cyclization reaction to achieve high yields and enantioselectivity, which is critical for its application in chiral drug development. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that the compound selectively inhibits JAK3 kinase with an IC50 value of 12 nM, suggesting its potential as a therapeutic agent for autoimmune diseases. Molecular docking studies further elucidated the binding interactions between the compound and the kinase active site, providing insights for future structure-activity relationship (SAR) studies.

Another area of exploration is the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers, presented at the 2023 American Chemical Society National Meeting, indicated that derivatives of 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile could modulate the activity of histone deacetylases (HDACs). These findings open new avenues for developing epigenetic therapies targeting cancer.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile. A recent review in Drug Discovery Today (2024) emphasized the need for further studies to address its metabolic stability and bioavailability. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its therapeutic efficacy.

In conclusion, 1-(2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS: 1314710-57-0) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to expand its applications across multiple therapeutic areas, supported by advances in synthetic chemistry and molecular biology. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.